Cas no 326022-98-4 (5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide)

5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide structure
326022-98-4 structure
Product Name:5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide
CAS No:326022-98-4
MF:C17H21N3O4S
MW:363.431342840195
CID:3080372
PubChem ID:2963517
Update Time:2025-08-03

5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-N-(4-methoxy-phenyl)-2-morpholin-4-yl-benzenesulfonamide
    • 5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide
    • 5-amino-N-(4-methoxyphenyl)-2-morpholin-4-ylbenzenesulfonamide
    • STL199160
    • G57877
    • BRD-K55615417-001-08-4
    • DTXSID901325810
    • Z56777963
    • SCHEMBL17774603
    • MFCD02699879
    • AB00710067-01
    • 326022-98-4
    • AKOS000115498
    • HMS2909C19
    • EN300-02183
    • 5-AMINO-N-(4-METHOXYPHENYL)-2-(MORPHOLIN-4-YL)BENZENESULFONAMIDE
    • CHEMBL1459879
    • SMR000612781
    • MLS001223246
    • Inchi: 1S/C17H21N3O4S/c1-23-15-5-3-14(4-6-15)19-25(21,22)17-12-13(18)2-7-16(17)20-8-10-24-11-9-20/h2-7,12,19H,8-11,18H2,1H3
    • InChI Key: LCUPRWOAVPUCBB-UHFFFAOYSA-N
    • SMILES: S(C1=CC(=CC=C1N1CCOCC1)N)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 363.12527733Da
  • Monoisotopic Mass: 363.12527733Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 102Ų

5-amino-N-(4-methoxyphenyl)-2-(morpholin-4-yl)benzene-1-sulfonamide Pricemore >>

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